Cas no 889942-69-2 (5-chloro-2-methyl-1H-Indole-3-carboxylic acid)

• Product Name: 5-chloro-2-methyl-1H-Indole-3-carboxylic acid
• CAS No: 889942-69-2
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• MDL: MFCD07776610
• CID: 714319
• PubChem ID: 28290435
• Update Time: 2024-10-26

5-chloro-2-methyl-1H-Indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methyl-1H-Indole-3-carboxylic acid
• 1H-Indole-3-carboxylicacid, 5-chloro-2-methyl-
• 1H-Indole-3-carboxylic acid, 5-chloro-2-methyl-
• 5-Chloro-2-methyl-1H-indole-3-Carbocylic acid
• 1H-Indole-3-carboxylic acid, 5-chloro-2-methyl-
• SCHEMBL613136
• EN300-116166
• ALBB-035482
• AKOS009277692
• Z1259160835
• 889942-69-2
• DTXSID80651231

• MDL： MFCD07776610
• Inchi： 1S/C10H8ClNO2/c1-5-9(10(13)14)7-4-6(11)2-3-8(7)12-5/h2-4,12H,1H3,(H,13,14)
• InChI Key： SNWNOZKZEGWJPD-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C=C2)C(C(O)=O)=C1C

Computed Properties

• Exact Mass: 209.0243562g/mol
• Monoisotopic Mass: 209.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.6
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.469
• Melting Point: NA
• Boiling Point: 441℃
• Flash Point: 220℃
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-chloro-2-methyl-1H-Indole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives